4-bromo-N-(furan-3-ylmethyl)-N-(2-methoxyethyl)thiophene-2-carboxamide

• IUPAC Name: 4-bromo-N-(furan-3-ylmethyl)-N-(2-methoxyethyl)thiophene-2-carboxamide
• InChI: InChI=1S/C13H14BrNO3S/c1-17-5-3-15(7-10-2-4-18-8-10)13(16)12-6-11(14)9-19-12/h2,4,6,8-9H,3,5,7H2,1H3
• InChI Key: RTKRMMGQENWGPR-UHFFFAOYSA-N
• Canonical SMILES: COCCN(CC1=COC=C1)C(=O)C2=CC(=CS2)Br
• Molecular Formula: C13H14BrNO3S
• Molecular Weight: 344.23 g/mol
• CAS No.: 2034573-08-3

Description

4-bromo-N-(furan-3-ylmethyl)-N-(2-methoxyethyl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C13H14BrNO3S and its molecular weight is 344.22. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivatization

Research has been conducted on the synthesis and derivatization of related compounds, highlighting methods that might apply to 4-bromo-N-(furan-3-ylmethyl)-N-(2-methoxyethyl)thiophene-2-carboxamide. Novel compounds have been prepared through processes such as chlorosulfonation and bromination, leading to precursors for further derivatization. These methods are crucial for creating a variety of derivatives with potential applications in drug development and material science Hartman & Halczenko, 1990.

Antiprotozoal Agents

Compounds bearing structural similarities to this compound have shown significant antiprotozoal activities. For instance, dicationic imidazo[1,2-a]pyridines have been synthesized, demonstrating strong DNA affinities and effective in vitro and in vivo activities against Trypanosoma brucei rhodesiense and Plasmodium falciparum. These findings suggest potential applications of related compounds in treating diseases caused by these protozoa Ismail et al., 2004.

Antimicrobial Activity

A series of furan/thiophene-1,3-benzothiazin-4-one hybrids demonstrated good in vitro antimicrobial activity against various Gram-positive and Gram-negative bacteria, as well as yeasts. This research indicates the potential of structurally related compounds, including this compound, in developing new antimicrobial agents Popiołek et al., 2016.

Catalysis and Chemical Transformations

The palladium-catalyzed arylation of thiophenes and furans, including compounds similar to this compound, showcases the utility of such structures in organic synthesis. These reactions involve cleavage of C-H bonds and decarboxylation, leading to tetraarylated products. Such methodologies are crucial for constructing complex organic molecules, potentially useful in material science and pharmaceuticals Nakano et al., 2008.